N'-{5-nitro-7-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene}-2-(2,4,6-trichlorophenoxy)acetohydrazide
N'-{5-nitro-7-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene}-2-(2,4,6-trichlorophenoxy)acetohydrazide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0391613
InChI:
InChI=1S/C17H11Cl3N4O5/c1-7-2-9(24(27)28)5-10-14(7)21-17(26)15(10)23-22-13(25)6-29-16-11(19)3-8(18)4-12(16)20/h2-5,21,26H,6H2,1H3
SMILES:
CC1=CC(=CC2=C1NC(=C2N=NC(=O)COC3=C(C=C(C=C3Cl)Cl)Cl)O)[N+](=O)[O-]
Molecular Formula:
C17H11Cl3N4O5
Molecular Weight:
457.6g/mol
N'-{5-nitro-7-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene}-2-(2,4,6-trichlorophenoxy)acetohydrazide
CAS No.:
Cat. No.: VC0391613
Molecular Formula: C17H11Cl3N4O5
Molecular Weight: 457.6g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H11Cl3N4O5 |
|---|---|
| Molecular Weight | 457.6g/mol |
| IUPAC Name | N-[(2-hydroxy-7-methyl-5-nitro-1H-indol-3-yl)imino]-2-(2,4,6-trichlorophenoxy)acetamide |
| Standard InChI | InChI=1S/C17H11Cl3N4O5/c1-7-2-9(24(27)28)5-10-14(7)21-17(26)15(10)23-22-13(25)6-29-16-11(19)3-8(18)4-12(16)20/h2-5,21,26H,6H2,1H3 |
| Standard InChI Key | FPTZPCSVFCEHBF-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC2=C1NC(=C2N=NC(=O)COC3=C(C=C(C=C3Cl)Cl)Cl)O)[N+](=O)[O-] |
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